6-(2,3-Dichlorophenyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
6-(2,3-Dichlorophenyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0940051
InChI:
InChI=1S/C20H16Cl2N4O2S/c1-3-15(27)26-14-10-5-4-7-11(14)17-18(23-20(29-2)25-24-17)28-19(26)12-8-6-9-13(21)16(12)22/h4-10,19H,3H2,1-2H3
SMILES:
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC=C4)Cl)Cl
Molecular Formula:
C20H16Cl2N4O2S
Molecular Weight:
447.3 g/mol
6-(2,3-Dichlorophenyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
CAS No.:
Cat. No.: VC0940051
Molecular Formula: C20H16Cl2N4O2S
Molecular Weight: 447.3 g/mol
* For research use only. Not for human or veterinary use.
![6-(2,3-Dichlorophenyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H16Cl2N4O2S |
|---|---|
| Molecular Weight | 447.3 g/mol |
| IUPAC Name | 1-[6-(2,3-dichlorophenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one |
| Standard InChI | InChI=1S/C20H16Cl2N4O2S/c1-3-15(27)26-14-10-5-4-7-11(14)17-18(23-20(29-2)25-24-17)28-19(26)12-8-6-9-13(21)16(12)22/h4-10,19H,3H2,1-2H3 |
| Standard InChI Key | IOYXCYJUDFIQPV-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC=C4)Cl)Cl |
| Canonical SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC=C4)Cl)Cl |
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